Cas no 79803-30-8 (2,2,4,4-tetramethylpentan-1-ol)

• Product Name: 2,2,4,4-tetramethylpentan-1-ol
• CAS No: 79803-30-8
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 3205014
• PubChem ID: 19844441
• Update Time: 2025-07-23

2,2,4,4-tetramethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-PENTANOL, 2,2,4,4-TETRAMETHYL-
• 2,2,4,4-tetramethylpentan-1-ol
• 79803-30-8
• SCHEMBL2625536
• EN300-1835186

• Inchi： 1S/C9H20O/c1-8(2,3)6-9(4,5)7-10/h10H,6-7H2,1-5H3
• InChI Key： UDLSLDPRJVPDNC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 144.151415257Da
• Monoisotopic Mass: 144.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2,2,4,4-tetramethylpentan-1-ol

Recent Advances in the Study of 2,2,4,4-Tetramethylpentan-1-ol (CAS: 79803-30-8) in Chemical and Biomedical Applications

The compound 2,2,4,4-tetramethylpentan-1-ol (CAS: 79803-30-8) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceutical and material sciences. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have explored the synthesis of 2,2,4,4-tetramethylpentan-1-ol through advanced catalytic processes, emphasizing its role as a precursor in the production of high-performance polymers and surfactants. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic pathway using ruthenium-based catalysts, achieving a yield of over 85% under mild reaction conditions. This breakthrough not only enhances the scalability of production but also reduces environmental impact, aligning with the growing demand for sustainable chemical processes.

In the biomedical realm, 2,2,4,4-tetramethylpentan-1-ol has shown promise as a stabilizing agent in drug formulations. Research published in Pharmaceutical Research (2024) highlighted its ability to improve the solubility and bioavailability of hydrophobic active pharmaceutical ingredients (APIs). Specifically, the compound was found to form stable micelles in aqueous solutions, facilitating the delivery of poorly soluble drugs such as anticancer agents. These findings open new avenues for the development of next-generation drug delivery systems.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Applied Microbiology and Biotechnology reported that 2,2,4,4-tetramethylpentan-1-ol exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus. While the exact mechanism remains under investigation, preliminary data suggest that the compound disrupts bacterial cell membranes, leading to cell lysis. Further research is needed to optimize its efficacy and explore synergistic effects with existing antibiotics.

Beyond its biomedical applications, 2,2,4,4-tetramethylpentan-1-ol has also been investigated for its utility in material science. A recent study in Advanced Materials (2023) demonstrated its incorporation into self-assembling monolayers (SAMs) for surface modification. The compound's branched structure and hydrophobic properties were found to enhance the stability and functionality of SAMs, making them suitable for applications in sensors and electronic devices. This research underscores the versatility of 2,2,4,4-tetramethylpentan-1-ol in interdisciplinary fields.

In conclusion, the latest research on 2,2,4,4-tetramethylpentan-1-ol (CAS: 79803-30-8) highlights its multifaceted potential in chemical and biomedical applications. From catalytic synthesis to drug delivery and antimicrobial activity, this compound continues to inspire innovative research. Future studies should focus on optimizing its properties, elucidating underlying mechanisms, and exploring novel applications. As the field progresses, 2,2,4,4-tetramethylpentan-1-ol is poised to play a pivotal role in advancing both scientific knowledge and industrial practices.